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Compound of Interest

Compound Name: Viburnitol

Cat. No.: B157378

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling
Viburnitol (CAS 488-76-6), also known as (-)-vibo-Quercitol or 1-D-3-Deoxy-myo-inositol. The
information is intended to support laboratory safety and chemical handling protocols.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Viburnitol with detailed hazard
analysis is not readily available in public databases. The information provided herein is based
on available chemical data and general laboratory safety principles for handling non-hazardous
solid chemicals. It is imperative to supplement this guidance with your institution's specific
safety protocols and to conduct a thorough risk assessment before use.

Physical and Chemical Properties

Limited data is available for the physical and chemical properties of Viburnitol. The following
information has been aggregated from available resources.
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Property Value Source

Molecular Formula CeH120s5 PubChem[1]

Molecular Weight 164.16 g/mol PubChem[1]

Appearance Solid (presumed) General chemical knowledge
Solubility No data available

Melting Point No data available

Boiling Point No data available

Hazard Identification and Personal Protective
Equipment (PPE)

Based on available information, Viburnitol is not classified as a hazardous substance
according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS). One source explicitly states "None found" for GHS classification.[2] However, in the
absence of a complete toxicological profile, it is prudent to handle Viburnitol with standard
laboratory precautions to minimize exposure.

The following personal protective equipment is recommended:
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PPE Category Recommendation Rationale

S Protects eyes from any
] Safety glasses with side ] ) ]
Eye Protection ) airborne particles or accidental
shields or goggles.

splashes.
] Standard laboratory gloves ) ]
Hand Protection o Prevents direct skin contact.
(e.g., nitrile).
Protects street clothing and
Body Protection Laboratory coat. skin from potential

contamination.

Generally not required for
small quantities in a well-
) ) ventilated area. If significant Minimizes inhalation of
Respiratory Protection ] )
dust is generated, a NIOSH- airborne powder.
approved N95 respirator is

recommended.

Operational and Disposal Plans

Handling and Storage
e Handling:

o Ensure work is conducted in a well-ventilated area, such as a chemical fume hood,
especially when handling larger quantities or if dust generation is likely.

o Avoid direct contact with skin and eyes.
o Minimize dust formation during handling and weighing.
o Wash hands thoroughly after handling.
e Storage:
o Store in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area.
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o Store away from incompatible materials, such as strong oxidizing agents.

Spill Management Workflow

In the event of a spill, the following workflow should be initiated to ensure safe and effective
cleanup.
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Viburnitol Spill Response Workflow

Assess the Spill
(Quantity and Location)

Large Spill
or in Public Area

Evacuate Immediate Area
(If Necessary)

N

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Contain the Spill
(Use absorbent pads for liquids, cover solids)

l

Clean Up Spill
(Use appropriate kit for non-hazardous solids)

l

Decontaminate the Area
(Wipe with soap and water)

l

Dispose of Waste
(In a sealed bag in solid waste)

:

Report the Incident
(Follow institutional protocol)

Small, Contained Spill

Spill Managed

Click to download full resolution via product page

Viburnitol Spill Response Workflow
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Disposal Plan

As Viburnitol is not classified as hazardous, disposal should follow standard procedures for
non-hazardous chemical waste, in accordance with local, state, and federal regulations.

e Solid Waste:

o Collect waste Viburnitol and any contaminated materials (e.g., paper towels, gloves) in a
sealed, labeled container.

o Dispose of as non-hazardous solid chemical waste through your institution's
environmental health and safety office.

e Liquid Waste (if dissolved):

o Consult your institution's guidelines for the disposal of non-hazardous aqueous waste. In
many cases, small quantities may be permissible for drain disposal with copious amounts
of water, but this must be verified with your safety office.

o Empty Containers:
o Rinse empty containers thoroughly with a suitable solvent (e.g., water).

o Dispose of the rinsed container with regular laboratory glass or plastic waste, after
defacing the label.

For specific disposal guidance, always contact your institution's environmental health and
safety department.[3][4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guidelines for Viburnitol].
BenchChem, [2025]. [Online PDF]. Available at:
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viburnitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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